Cas no 157197-53-0 (1,3-Di-t-butylimidazol-2-ylidene)

1,3-Di-t-butylimidazol-2-ylidene Properties

Names and Identifiers

• 1,3-Di-tert-butyl-1H-imidazol-3-ium-2-ide
• 1,3-Di-tert-butylimidazol-2-ylidene
• 1,3-Di-t-butylimidazol-2-ylidene
• 1,3-ditert-butyl-2H-imidazol-1-ium-2-ide
• 2H-Imidazol-2-ylidene,1,3-bis(1,1-dimethylethyl)-1,3-dihydro-
• 1,3-di-tert-butyl-1,3-imidazol-2-ylidene
• 1.3-di-tetrt-butyl-1,3-imidazol-2-ylidene
• ItBu
• N,N'-di-tert-butylimidazolin-2-ylidene
• 1,3-Bis-tert-butylimidazol-2-ylidene
• 1,3-Di-tert-butyl-1,3-dihydro-2H-imidazol-2-ylidene
• 1,3-Di-tert-butyl-4-imidazolin-2-ylidene
• 1,3-Di-tert-butylimidazolin-2-ylidene
• 1,3-BIS-(TERT-BUTYL)IMIDAZOLE (FREE C&
• 1,3-Di-t-butylimidazol-2-ylidene,98%
• 1,3-Di-t-butylimidazol-2-ylidene,min.98%
• 7873AA
• SC11706
• AX8244485
• D3472
• MFCD03788921
• DTXSID20449891
• AS-65263
• A907664
• 157197-53-0
• AKOS016000611
• 1,3-DI-TERT-BUTYLIMIDAZOL-1-IUM-2-IDE
• 1,3-DI-T-BUTYLIMIDAZOL-2-YLIDENE
• N,N'-Di-tert-butylimidazolin-2-ylidene
• +Expand

• MDL： MFCD03788921
• InChIKey： FENRCIKTFREPGS-UHFFFAOYSA-N
• Inchi： 1S/C11H20N2/c1-10(2,3)12-7-8-13(9-12)11(4,5)6/h7-8H,1-6H3
• SMILES： [N+]1(=[C-]N(C([H])=C1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 180.16300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 180.162648646g/mol
• Heavy Atom Count: 13
• Complexity: 222
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 6.2

Experimental Properties

• LogP: 2.25790
• PSA: 6.48000
• Boiling Point: 233.32°C at 760 mmHg
• Melting Point: 71-72°C
• Vapor Pressure: 0.1±0.5 mmHg at 25°C
• Flash Point: 86.27°C
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: air sensitive, moisture sensitive, store cold

1,3-Di-t-butylimidazol-2-ylidene Security Information

• Symbol: GHS07
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：<0°C
• Risk Phrases： 36/37/38
• Signal Word：warning

1,3-Di-t-butylimidazol-2-ylidene Customs Data

• HS CODE：2933290090
• Customs Data：

  China Customs Code:

  2933290090

  Overview:

  2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds